Cas no 412021-98-8 (5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde)

• Product Name: 5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde
• CAS No: 412021-98-8
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD12027461
• CID: 926692
• PubChem ID: 25219845
• Update Time: 2025-04-19

5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboxaldehyde,5-hydroxy-2-methyl-(9CI)
• 5-HYDROXY-2-METHYL-1H-INDOLE-3-CARBALDEHYDE
• S11513
• 2-methyl-3-formyl-5-hydroxyindole
• STK504698
• DB-349953
• DTXSID80649294
• 412021-98-8
• CS-0367142
• A873113
• AKOS006318227
• 5-Hydroxy-2-methyl-1H-indole-3-carbaldehyde

• MDL： MFCD12027461
• Inchi： 1S/C10H9NO2/c1-6-9(5-12)8-4-7(13)2-3-10(8)11-6/h2-5,11,13H,1H3
• InChI Key： VZXIOENIXSKBHV-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(C=O)=C(C)N2

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.1Ų

Experimental Properties

• PSA: 53.09000
• LogP: 1.99440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Hydroxyindoles